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Compound of Interest

Compound Name: Dimethyl Chlorothiophosphate-D6

Cat. No.: B13432911

Get Quote

Executive Summary & Technical Context
Dimethyl Chlorothiophosphate (DMCTP) (CAS: 2524-03-0) is a critical organophosphorus

intermediate used in the synthesis of pesticides (e.g., Methyl Parathion, Fenitrothion) and

plasticizers.[1][2] In drug development and environmental forensics, it serves as a marker for

synthesis impurity profiling and degradation pathway analysis.

Dimethyl Chlorothiophosphate-D6 (DMCTP-D6) (CAS: 19262-97-6) is the stable isotope-

labeled analog where the six hydrogen atoms on the methoxy groups are replaced with

deuterium (

).

Why This Matters: The P-Cl bond in DMCTP is highly reactive (electrophilic), making the

compound moisture-sensitive and prone to hydrolysis. Standard external calibration fails to

account for degradation during sample preparation. DMCTP-D6 is the only viable internal

standard for Isotope Dilution Mass Spectrometry (IDMS) because it mimics the analyte's

chemical instability and extraction behavior, "self-correcting" for losses.
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Comparative Analysis: Reference Material Grades
When selecting a standard for regulatory submission (FDA/EPA) or GLP studies, the "grade" of

the material dictates the validity of your data.

Comparison Matrix: DMCTP-D6 Standards

Feature
Option A: ISO 17034

Certified Reference

Material (CRM)

Option B: Analytical

Reference Standard

Option C: Research

Grade / Chemical

Reagent

Primary Use

ISO 17025 Accredited

Testing, Legal

Defensibility

Routine QA/QC,

Method Development

Synthesis Starting

Material, Qualitative

ID

Certified Purity

Yes (Mass Balance /

qNMR) with

Uncertainty Budget (

)

Yes (HPLC/GC Area

%)
No (Typical "As is")

Isotopic Enrichment

Verified (>99 atom %

D) with isotopologue

distribution

Stated (>98 atom %

D)
Variable

Traceability
SI Units (NIST/BIPM

Traceable)
Manufacturer's CoA Lot-specific only

Stability Data
Long-term stability

monitoring included
Expiry date provided None

Cost Factor
High (

)

Moderate (

)
Low ($)

Expert Insight on Selection
For GLP/GMP Release Testing: You must prioritize Option A or Option B. If a full ISO 17034

CRM is unavailable for this specific intermediate (common for niche precursors), an

Analytical Reference Standard from an ISO 9001/17025 accredited supplier (e.g., LGC,

Toronto Research Chemicals, CIL) is the industry standard.
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Critical Parameter - Isotopic Purity: For DMCTP-D6, ensure the D0 (unlabeled) contribution

is <0.5%. High D0 background in your internal standard will cause false positives in trace

analysis.

Scientific Integrity: The Self-Validating Protocol
This section details a Self-Validating System for quantifying DMCTP using DMCTP-D6. The

protocol is designed to compensate for the compound's inherent moisture sensitivity.

The Mechanism: Isotope Dilution Mass Spectrometry
(IDMS)
By spiking the sample with DMCTP-D6 before extraction, any degradation of the P-Cl bond

(hydrolysis to dimethyl thiophosphate) affects both the analyte and the standard equally.

Since Ratio (Area/IS) remains constant even if 50% of the sample degrades, accuracy is
preserved.

Experimental Workflow: Trace Analysis of DMCTP
Reagents:

Analyte: Dimethyl Chlorothiophosphate (Target).[1][3][4][5]

Internal Standard: Dimethyl Chlorothiophosphate-D6 (>99% D).[4]

Solvent: Anhydrous Dichloromethane (DCM) or Acetonitrile (stored over molecular sieves).

Crucial: Water content must be <50 ppm.

Step-by-Step Protocol:

Preparation of Stock Solutions (Anhydrous Handling):

Dissolve DMCTP-D6 in anhydrous DCM to roughly 100 µg/mL.

Validation Step: Verify concentration via qNMR or against a secondary independent

standard if available. Store at -20°C under Argon.

Sample Spiking (The Critical Point):
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Add the sample (e.g., pesticide formulation or soil extract) to a vial.

Immediately add a precise aliquot of DMCTP-D6 Stock.

Rationale: Spiking must occur before the sample contacts any moisture or extraction

solvent to lock in the recovery ratio.

Derivatization (Optional but Recommended):

Due to the reactive P-Cl bond, direct GC analysis can lead to column adsorption.

Reaction: Treat with Methanol/Pyridine to convert DMCTP to O,O,O-Trimethyl

Thiophosphate (and the D6 analog).

Note: If analyzing the intact chloride is required, use a non-polar column (DB-5MS) with a

deactivated liner and rapid temperature ramp.

GC-MS/MS Analysis:

Ionization: Electron Impact (EI, 70 eV).

Monitoring: Select Ion Monitoring (SIM) or MRM.

Transitions (Example):

DMCTP (Target):

160 (

), 125 (

).

DMCTP-D6 (IS):

166 (

), 131 (

).
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Mass Shift: The +6 Da shift ensures no spectral overlap (crosstalk).

Data Validation Criteria:

Retention Time: The D6 peak typically elutes slightly before the unlabelled peak (1-2

seconds) due to the deuterium isotope effect on lipophilicity. This confirms the presence of

the correct isotopologue.

Ion Ratio: The ratio of quant/qual ions must match the reference spectrum within

.

Visualization of Pathways & Workflows
Diagram 1: Analytical Workflow (IDMS)
This diagram illustrates the "Self-Validating" nature of using DMCTP-D6.
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Caption: The IDMS workflow ensures that any analyte loss during extraction (Red Node) is

mathematically cancelled out because the Internal Standard suffers the exact same loss.

Diagram 2: Synthesis and Reactivity Context
Understanding where DMCTP fits helps in identifying potential interferences.
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Caption: DMCTP is an electrophilic intermediate. It reacts with nucleophiles to form pesticides

or hydrolyzes with water. The D6 version follows the exact same path.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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